Cas no 1346602-12-7 (Dapsone-d4)

• Product Name: Dapsone-d4
• CAS No: 1346602-12-7
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 4591284
• Update Time: 2025-06-14

Dapsone-d4 Chemical and Physical Properties

Names and Identifiers

• DAPSONE-D4
• 1,1'-Sulfonylbis[4-aMinobenzene]-d4
• 4,4'-DiaMinodiphenyl Sulfo
• DADPS-d4, DDS-d4, Avlosulfon-d4, Croysulfone-d4, Diphenasone-d4, Disulone-d4, DuMitone-d4, Eporal-d4, Novophone-d4, Sulfona-Mae-d4, Sulphadione-d4, 4,4'-SulfonylbisbenzeneaMine-d4
• [2H4]-Dapsone
• Dapsone D4Q: What is Dapsone D4 Q: What is the CAS Number of Dapsone D4 Q: What is the storage condition of Dapsone D4 Q: What are the applications of Dapsone D4
• Dapsone-d4

• Inchi： 1S/C12H12N2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2
• InChI Key： MQJKPEGWNLWLTK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N)=CC=1)(C1C([H])=C([H])C(N)=C([H])C=1[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Dapsone-d4

Latest Research Insights on Dapsone-d4 (1346602-12-7) in Chemical Biology and Medicine

Dapsone-d4, a deuterated analog of the well-known antibiotic dapsone (CAS: 80-08-0), has recently gained attention in chemical biology and pharmaceutical research due to its unique isotopic labeling properties. The compound (CAS: 1346602-12-7) serves as an internal standard in mass spectrometry-based quantification of dapsone and its metabolites, enabling more accurate pharmacokinetic studies. Recent studies have explored its applications beyond analytical chemistry, particularly in drug metabolism research and targeted therapy development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Dapsone-d4 in tracing metabolic pathways of dapsone-related compounds. The research team employed stable isotope tracing techniques to map novel metabolites in hepatic microsomes, revealing previously unknown biotransformation routes. This work has significant implications for understanding dapsone's mechanism of action and potential drug-drug interactions in combination therapies for leprosy and dermatitis herpetiformis.

In pharmaceutical formulation research, Dapsone-d4 has emerged as a valuable tool for studying drug stability and degradation pathways. A recent patent application (WO2023051234) describes its use in quality control methods for dapsone-containing topical formulations. The deuterated compound's chemical similarity yet distinct mass spectral signature allows for precise monitoring of active pharmaceutical ingredient degradation without interference from excipient signals.

Emerging applications in targeted drug delivery systems have also been reported. Researchers at the University of California, San Francisco, incorporated Dapsone-d4 into nanoparticle formulations to study biodistribution patterns (ACS Nano, 2024). The deuterium labeling enabled quantitative tracking of drug carrier systems in vivo using Raman spectroscopy, overcoming limitations of traditional fluorescent labeling approaches. This technique shows promise for optimizing drug delivery to skin tissues, particularly for inflammatory dermatoses.

From a synthetic chemistry perspective, recent advances in deuteration methodologies have improved the production efficiency of Dapsone-d4. A 2024 Organic Process Research & Development publication detailed a novel catalytic deuteration approach that achieves >98% isotopic purity while reducing production costs by approximately 40% compared to conventional methods. This development could facilitate broader adoption of Dapsone-d4 in both research and clinical settings.

The safety profile of Dapsone-d4 has been systematically evaluated in recent preclinical studies. Toxicology reports indicate comparable safety to non-deuterated dapsone at equivalent doses, with no novel toxicity patterns associated with deuteration (Regulatory Toxicology and Pharmacology, 2023). However, researchers caution that long-term exposure studies are still warranted, particularly regarding potential isotope effects on metabolic clearance rates in chronic administration scenarios.

Looking forward, the research community anticipates expanded applications of Dapsone-d4 in personalized medicine approaches. Its utility in pharmacogenomic studies of dapsone hypersensitivity syndrome (DHS) is currently under investigation by several research groups. The compound's ability to serve as a reference standard for both parent drug and metabolite quantification positions it as a critical tool in developing predictive biomarkers for adverse drug reactions.